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A Comparative Benchmark of DBM
Implementations: NDBM, GDBM, and SDBM
In the landscape of embedded key-value stores, the DBM (Database Manager) family of

libraries has provided a simple and efficient solution for developers for decades. This guide

presents a comparative benchmark of three notable DBM implementations: ndbm (new dbm),

gdbm (GNU dbm), and sdbm (small dbm). The following analysis, supported by experimental

data, aims to inform researchers, scientists, and drug development professionals on the

performance characteristics of these libraries to aid in selecting the appropriate tool for their

data management needs.

Feature Comparison
Before delving into performance metrics, it is essential to understand the fundamental

differences in features offered by each library.
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Feature ndbm gdbm sdbm

Origins

Based on the original

dbm with added

features.[1]

GNU's rewrite of dbm,

implementing ndbm

features and adding

its own.[1]

A public domain

rewrite of dbm.[1]

Concurrency

Allows multiple

databases to be open

simultaneously.[1][2]

Allows for one writer

or multiple readers at

a time.[3]

Single-process

access.

Crash Tolerance
No built-in crash

tolerance.

Provides a crash

tolerance mechanism

to ensure data

consistency after a

crash.[4][5][6]

No built-in crash

tolerance.

Key/Value Size Limits

Has limits on the total

size of a key/content

pair (typically 1018 to

4096 bytes).[2]

No inherent limits on

key or content size.[2]

Limited key/value

size.

Licensing

Varies by

implementation (often

part of the OS).

GNU General Public

License (GPL).[7]
Public Domain.[7]

File Format
Typically uses .dir and

.pag files.[2][8]
Uses a single file.[2]

Varies; often bundled

with languages like

Perl.[1]

Performance Benchmark
The following data is summarized from a benchmark test designed to evaluate the write time,

read time, and resulting file size of each DBM implementation.

Experimental Protocols
The benchmark was conducted under the following conditions:

Workload: 1,000,000 records were written to and subsequently read from the database.
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Data Structure: Both the key and the value for each record were 8-byte strings (e.g.,

'00000001', '00000002', etc.).[9][10]

Operations Measured:

Write Time: The total time taken to store all 1,000,000 records.

Read Time: The total time taken to fetch all 1,000,000 records.

File Size: The final size of the database file(s) on disk.

Platform:

Operating System: Linux 2.4.31 kernel

Filesystem: EXT2

CPU: Pentium 4 1.7GHz

RAM: 1024MB

Compilation: gcc 3.3.2 with the -O3 optimization flag, glibc 2.3.3.

Quantitative Data
DBM
Implementation

Write Time
(seconds)

Read Time
(seconds)

File Size (KB)

ndbm 8.07 7.79 814,457

gdbm 14.01 5.36 82,788

sdbm 11.32 0.00* 606,720

Note: The read time for sdbm could not be calculated as the database was reported to be

broken when storing more than 100,000 records.[9][10]
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DBM Operational Workflow
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The following diagram illustrates the typical workflow for database operations in a DBM

implementation.

Start Open DatabaseInitialize EndStore Key-Value PairDB Handle Fetch Value by KeyWrite Close DatabaseRead Release

Click to download full resolution via product page

A generalized workflow for DBM operations.

Benchmark Comparison Logic
This diagram outlines the logical relationship of the comparative benchmark, showing the DBM

implementations evaluated against the key performance metrics.

DBM Implementations

Performance Metrics

ndbm

Write Time Read TimeFile Size

gdbm sdbm

Click to download full resolution via product page

Logical structure of the DBM performance benchmark.

Conclusion
The benchmark results indicate that ndbm offers a balanced performance for both read and

write operations, though it results in a significantly larger database file size. gdbm, while having

the slowest write time in this test, demonstrated the fastest read performance and produced a

much more compact database file.[9][10] A key takeaway for sdbm is its potential instability with

larger datasets, as it failed during the read test after a large number of write operations.
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For applications where read speed and storage efficiency are paramount, and a slightly slower

write performance is acceptable, gdbm appears to be a strong contender, with the added

benefit of crash tolerance for enhanced data safety.[4][5][6] ndbm may be suitable for

scenarios where write performance is more critical and file size is not a primary constraint. The

observed instability of sdbm under a heavy write load suggests caution should be exercised

when considering it for applications that require storing a large number of records.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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